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molecular formula C10H9N3O B8812406 2-(1H-Pyrazol-1-YL)benzamide CAS No. 25660-61-1

2-(1H-Pyrazol-1-YL)benzamide

Cat. No. B8812406
CAS RN: 25660-61-1
M. Wt: 187.20 g/mol
InChI Key: FMQXTGYSIGNCPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06610701B2

Procedure details

A solution of 2-pyrazol-1-yl-benzoic acid (50 mg, 0.26 mmol), ammonium chloride (28 mg, 0.52 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (100 mg, 0.52 mmol), 1-hydroxy-7-azabenzotriazole (71 mg, 0.52 mmol) and diisopropylethylamine (0.17 ml, 1.0 mmol) in N,N-dimethylformamide (0.75 ml) was stirred at room temperature for 5 h. Water was added and the reaction mixture was extracted with ethyl acetate. Drying and solvent evaporation gave 2-pyrazol-1-yl-benzamide; 1H NMR (CD3OD, 400 MHz) δ7.92 (d, 1H, J=2.4 Hz), 7.70-7.48 (m, 5H), 6.49 (m, 1H).
Name
2-pyrazol-1-yl-benzoic acid
Quantity
50 mg
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
28 mg
Type
reactant
Reaction Step One
Name
1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
100 mg
Type
reactant
Reaction Step One
Name
1-hydroxy-7-azabenzotriazole
Quantity
71 mg
Type
reactant
Reaction Step One
Name
diisopropylethylamine
Quantity
0.17 mL
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
0.75 mL
Type
solvent
Reaction Step One
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
2-pyrazol-1-yl-benzamide

Identifiers

REACTION_CXSMILES
[N:1]1([C:6]2[CH:14]=[CH:13][CH:12]=[CH:11][C:7]=2[C:8](O)=[O:9])[CH:5]=[CH:4][CH:3]=[N:2]1.[Cl-].[NH4+].Cl.C[N:19](C)CCCN=C=NCC.ON1C2N=CC=CC=2N=N1.C(N(C(C)C)CC)(C)C>CN(C)C=O.O>[N:1]1([C:6]2[CH:14]=[CH:13][CH:12]=[CH:11][C:7]=2[C:8]([NH2:19])=[O:9])[CH:5]=[CH:4][CH:3]=[N:2]1 |f:1.2,3.4|

Inputs

Step One
Name
2-pyrazol-1-yl-benzoic acid
Quantity
50 mg
Type
reactant
Smiles
N1(N=CC=C1)C1=C(C(=O)O)C=CC=C1
Name
ammonium chloride
Quantity
28 mg
Type
reactant
Smiles
[Cl-].[NH4+]
Name
1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride
Quantity
100 mg
Type
reactant
Smiles
Cl.CN(CCCN=C=NCC)C
Name
1-hydroxy-7-azabenzotriazole
Quantity
71 mg
Type
reactant
Smiles
ON1N=NC2=C1N=CC=C2
Name
diisopropylethylamine
Quantity
0.17 mL
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Name
N,N-dimethylformamide
Quantity
0.75 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
Water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the reaction mixture was extracted with ethyl acetate
CUSTOM
Type
CUSTOM
Details
Drying
CUSTOM
Type
CUSTOM
Details
solvent evaporation

Outcomes

Product
Name
2-pyrazol-1-yl-benzamide
Type
product
Smiles
N1(N=CC=C1)C1=C(C(=O)N)C=CC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.